![molecular formula C11H18ClNO3 B3086081 5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride CAS No. 1158487-38-7](/img/structure/B3086081.png)
5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride
Overview
Description
5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride is a chemical compound with the CAS Number: 1158487-38-7 . It has a molecular weight of 247.72 . The compound is a solid at room temperature .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.Scientific Research Applications
Furan Derivatives and Pharmacological Research
Pharmacological Properties of Chlorogenic Acid : Chlorogenic Acid (CGA), a phenolic compound found in green coffee extracts and tea, showcases a broad spectrum of biological and pharmacological effects. CGA exhibits antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, antimicrobial, anti-hypertension activities, and acts as a free radical scavenger and central nervous system stimulator. CGA's role in modulating lipid metabolism and glucose in metabolic disorders highlights its therapeutic potential in treating hepatic steatosis, cardiovascular disease, diabetes, and obesity. This evidence suggests that compounds like "5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride" could have similar wide-ranging applications in pharmacological research, given the structural significance of furan derivatives (Naveed et al., 2018).
Biomass-Derived Furan Derivatives for Sustainable Chemistry : Furan derivatives, such as 5-Hydroxymethylfurfural (HMF), derived from plant biomass, serve as platform chemicals for producing a variety of monomers, polymers, porous carbon materials, fuels, solvents, pharmaceuticals, and chemicals. This highlights the versatility of furan derivatives as renewable feedstocks for chemical industry applications, potentially including the synthesis and exploration of "5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride" in creating new materials and therapeutic agents (Chernyshev et al., 2017).
properties
IUPAC Name |
5-(diethylaminomethyl)-2-methylfuran-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO3.ClH/c1-4-12(5-2)7-9-6-10(11(13)14)8(3)15-9;/h6H,4-5,7H2,1-3H3,(H,13,14);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGRYXWXFRJUXMP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC1=CC(=C(O1)C)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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